alpha-Methyl-1H-imidazole-1-ethanol

• IUPAC Name: 1-imidazol-1-ylpropan-2-ol
• InChI: InChI=1S/C6H10N2O/c1-6(9)4-8-3-2-7-5-8/h2-3,5-6,9H,4H2,1H3
• InChI Key: WCDFMPVITAWTGR-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CN=C1)O
• Molecular Formula: C6H10N2O
• DSSTOX Substance ID: DTXSID30865886
• Molecular Weight: 126.16 g/mol
• Physical Description: Liquid
• CAS RN: 37788-55-9

Description

Alpha-Methyl-1H-imidazole-1-ethanol, also known as 3-(2-methyl-1H-imidazol-1-yl)propan-1-amine, is a chemical compound with the empirical formula C7H13N3. It has a molecular weight of 139.20 and is commonly used in the field of chemistry.

Molecular Structure Analysis

The molecular structure of alpha-Methyl-1H-imidazole-1-ethanol consists of a five-membered ring containing two nitrogen atoms, with a methyl group and an ethanol group attached to the ring. The SMILES string representation of the molecule is Cc1nccn1CCCN.

Chemical Reactions Analysis

While specific chemical reactions involving alpha-Methyl-1H-imidazole-1-ethanol are not available, imidazoles are known to participate in a variety of chemical reactions. For instance, they can act as catalysts in enzymatic processes.

Physical And Chemical Properties Analysis

Alpha-Methyl-1H-imidazole-1-ethanol is a liquid at room temperature. It has a refractive index of 1.517 and a density of 1.028 g/mL at 25°C.

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral - Skin Corr. 1B. It is considered dangerous, with hazards including skin and eye irritation, and respiratory system irritation. It is also combustible and corrosive.

Future Directions

Imidazoles, including alpha-Methyl-1H-imidazole-1-ethanol, have a wide range of applications in various fields such as pharmaceuticals, agrochemicals, and catalysis. They are also being explored for use in dyes for solar cells and other optical applications. Therefore, the future research directions could involve exploring more applications and improving the synthesis methods.

Synthesis routes and methods I

Procedure details

Chloroacetone (9.25 g.) in dry acetonitrile was added dropwise with stirring and ice cooling to a slurry of imidazole (13.6 g.) in acetonitrile (100 ml.). The mixture was stirred for 4 hours with ice cooling and then for 24 hours at room temperature. The solvent was removed and the product isolated by chromatography on silica gel, eluting with 10% methanol/dichloromethane. This material in 100 ml. of methanol was treated with excess sodium borohydride at 0° C. for 1 hours and acidified with methanolic hydrogen chloride. The solvent was removed, ethyl acetate added and the stirred mixture treated dropwise with saturated potassium carbonate solution until basic. The ethyl acetate was then decanted, dried, evaporated and the residue chromatographed on silica gel eluting with 10% methanol/dichloromethane to give pure 1-(2-hydroxypropyl)imidazole.

Synthesis routes and methods II

Procedure details

A solution of 39.15 g (0.1 mol) of 2-(4-biphenylyl)-3-chloro-1-(2,4-dichlorophenyl)-propan-2-ol in 300 ml of acetonitrile is added dropwise to a suspension of 3.6 g (0.12 mol) of sodium hydride and 8.2 g (0.12 mol) of imidazole in 200 ml of acetonitrile. After heating to 80° C. for 3 hours, the cooled reaction mixture is filtered and the crystal mass is washed with water and with acetonitrile. 32.5 g (77% of theory) of 2-(4-biphenylyl)-1-(2,4-dichlorophenyl)-3-(imidazol-1-yl-propan-2-ol of melting point 168° C. are obtained.